![molecular formula C20H18F4N4O B258379 Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone CAS No. 5641-33-8](/img/structure/B258379.png)
Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone is a chemical compound that has gained a significant amount of attention in scientific research due to its potential therapeutic applications. This compound is a pyrazolo[1,5-a]pyrimidine derivative that has shown promising results in various preclinical studies.
Mechanism of Action
The mechanism of action of Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone is not fully understood. However, it has been reported that the compound inhibits the activity of certain enzymes and receptors, which are involved in the regulation of various cellular processes. This inhibition leads to the disruption of cellular pathways, which ultimately results in the observed biological activities of the compound.
Biochemical and Physiological Effects:
Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells and to have antiviral and antibacterial activities. The compound has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone has several advantages for lab experiments. The compound is relatively easy to synthesize, and it has been shown to have potent biological activities in various preclinical studies. However, the compound has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can make it difficult to administer in certain experiments. Additionally, the mechanism of action of the compound is not fully understood, which can make it challenging to interpret the results of experiments.
Future Directions
There are several future directions for research on Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone. One direction is to further investigate the mechanism of action of the compound and to identify the specific enzymes and receptors that it targets. Another direction is to study the compound in animal models of various diseases to determine its potential therapeutic applications. Additionally, future research could focus on developing more effective methods for administering the compound in experiments.
Synthesis Methods
The synthesis of Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone has been reported in the literature. The synthesis involves the reaction of 4-fluoroaniline with trifluoroacetic acid to form a trifluoroacetamide intermediate. This intermediate is then reacted with 2-aminopyrazolo[1,5-a]pyrimidine and 1-azepanone to form Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone.
Scientific Research Applications
Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone has been studied extensively for its potential therapeutic applications. It has shown promising results in various preclinical studies, including anticancer, antiviral, and antibacterial activities. The compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
CAS RN |
5641-33-8 |
---|---|
Product Name |
Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone |
Molecular Formula |
C20H18F4N4O |
Molecular Weight |
406.4 g/mol |
IUPAC Name |
azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone |
InChI |
InChI=1S/C20H18F4N4O/c21-14-7-5-13(6-8-14)15-11-17(20(22,23)24)28-18(25-15)12-16(26-28)19(29)27-9-3-1-2-4-10-27/h5-8,11-12H,1-4,9-10H2 |
InChI Key |
ZPRMVXIWDAGRNB-UHFFFAOYSA-N |
SMILES |
C1CCCN(CC1)C(=O)C2=NN3C(=CC(=NC3=C2)C4=CC=C(C=C4)F)C(F)(F)F |
Canonical SMILES |
C1CCCN(CC1)C(=O)C2=NN3C(=CC(=NC3=C2)C4=CC=C(C=C4)F)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.